Cas no 2248383-47-1 (2-{[(Tert-butoxy)carbonyl](5-fluoropyridin-2-yl)amino}acetic acid)

• Product Name: 2-{[(Tert-butoxy)carbonyl](5-fluoropyridin-2-yl)amino}acetic acid
• CAS No: 2248383-47-1
• MF: C₁₂H₁₅FN₂O₄
• MW: 270.256906747818
• CID: 6265025
• PubChem ID: 137937714
• Update Time: 2025-06-10

2-{[(Tert-butoxy)carbonyl](5-fluoropyridin-2-yl)amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl](5-fluoropyridin-2-yl)amino}acetic acid
• 2248383-47-1
• 2-[(5-Fluoropyridin-2-yl)-[(2-methylpropan-2-yl)oxycarbonyl]amino]acetic acid
• EN300-6510943
• 2-{[(Tert-butoxy)carbonyl](5-fluoropyridin-2-yl)amino}acetic acid

• Inchi： 1S/C12H15FN2O4/c1-12(2,3)19-11(18)15(7-10(16)17)9-5-4-8(13)6-14-9/h4-6H,7H2,1-3H3,(H,16,17)
• InChI Key： CSSKAVMRVVWBDD-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)N(CC(=O)O)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 270.10158513g/mol
• Monoisotopic Mass: 270.10158513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 79.7Ų

Additional information on 2-{[(Tert-butoxy)carbonyl](5-fluoropyridin-2-yl)amino}acetic acid

Compound CAS No. 2248383-47-1: 2-{[(Tert-butoxy)carbonyl](5-fluoropyridin-2-yl)amino}acetic Acid

The compound with CAS No. 2248383-47-1, known as 2-{[(tert-butoxy)carbonyl](5-fluoropyridin-2-yl)amino}acetic acid, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is notable for its complex structure, which includes a tert-butoxycarbonyl (Boc) protecting group, a 5-fluoropyridine moiety, and a glycine backbone. The combination of these functional groups makes it a versatile building block in the construction of bioactive molecules.

Recent studies have highlighted the importance of this compound in the development of peptide-based drugs and bioconjugates. The Boc group, a common protecting group in peptide synthesis, plays a crucial role in controlling the reactivity of the amine functionality during the synthesis process. This allows for precise manipulation of the molecule's properties, enabling researchers to tailor it for specific applications. The 5-fluoropyridine moiety adds electronic diversity to the molecule, enhancing its potential for interaction with biological targets.

One of the most promising applications of this compound is in the field of medicinal chemistry. Researchers have utilized its structure to design inhibitors for various enzymes and receptors. For instance, studies have shown that derivatives of this compound can modulate kinase activity, making them potential candidates for anti-cancer therapies. The presence of the fluorine atom in the pyridine ring introduces additional electronic effects, which can be exploited to optimize binding affinity and selectivity.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction times while maintaining high yields. This approach not only enhances the efficiency of production but also aligns with green chemistry principles by reducing energy consumption and waste generation.

The structural versatility of 2-{[(tert-butoxy)carbonyl](5-fluoropyridin-2-yl)amino}acetic acid has also made it a valuable tool in click chemistry. Its ability to participate in both amide bond formation and other orthogonal reactions allows for the creation of complex molecular architectures with ease. This has been particularly beneficial in the development of macrocyclic compounds and self-assembling systems.

From an analytical standpoint, this compound has been extensively characterized using advanced techniques such as NMR spectroscopy and mass spectrometry. These analyses have provided critical insights into its stereochemistry and conformational preferences, which are essential for understanding its biological activity. Furthermore, computational studies using molecular docking have revealed potential binding modes with target proteins, paving the way for rational drug design.

In conclusion, CAS No. 2248383-47-1 represents a significant advancement in organic synthesis and drug discovery. Its unique combination of functional groups and structural features positions it as a key intermediate in the development of innovative therapeutic agents. As research continues to uncover new applications and optimization strategies, this compound is poised to play an increasingly important role in both academic and industrial settings.